![molecular formula C14H7BrF2N2O B6224877 2-(3-bromo-5-fluorophenyl)-6-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde CAS No. 2768332-31-4](/img/no-structure.png)
2-(3-bromo-5-fluorophenyl)-6-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
2-(3-bromo-5-fluorophenyl)-6-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde (also known as BFIPC) is a novel compound that has recently been investigated for its potential applications in scientific research. It is a heterocyclic aldehyde, containing a five-membered ring with three nitrogen and two carbon atoms. BFIPC has been used in a variety of studies, including those related to its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Mechanism of Action
The mechanism of action of BFIPC is not yet fully understood. However, it is believed to interact with the active sites of the enzymes acetylcholinesterase, cyclooxygenase, and cytochrome P450, thereby inhibiting their activity. In addition, BFIPC has been shown to bind to the active sites of these enzymes, suggesting that it may also act as an allosteric modulator.
Biochemical and Physiological Effects
The biochemical and physiological effects of BFIPC have not yet been extensively studied. However, it has been shown to inhibit the activity of acetylcholinesterase, cyclooxygenase, and cytochrome P450. In addition, it has been shown to modulate the activity of these enzymes, suggesting that it may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
The main advantage of using BFIPC in laboratory experiments is its relatively low cost and ease of synthesis. In addition, it is relatively stable and has a wide range of potential applications. However, there are some limitations to using BFIPC in laboratory experiments. It is not water soluble, and its mechanism of action is not yet fully understood, which may limit its potential applications.
Future Directions
There are a number of potential future directions for research on BFIPC. These include further investigation into its mechanism of action, its potential therapeutic applications, and its potential interactions with other compounds. Additionally, further research is needed to determine the optimal conditions for its synthesis, as well as its potential toxicity. Finally, further research is needed to determine the potential pharmacokinetic and pharmacodynamic properties of BFIPC.
Synthesis Methods
BFIPC can be synthesized using a two-step method. The first step involves reacting 3-bromo-5-fluorophenyl bromide with 6-fluoroimidazo[1,2-a]pyridine in the presence of a base, such as triethylamine, to form the intermediate 6-fluoroimidazo[1,2-a]pyridine-3-bromo-5-fluorophenyl bromide. The second step involves oxidizing the intermediate with a suitable oxidizing agent, such as sodium hypochlorite, to form BFIPC.
Scientific Research Applications
BFIPC has been used in a variety of scientific research studies. It has been investigated for its potential as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, BFIPC has been used in studies related to its ability to modulate the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Finally, BFIPC has been used in studies related to its ability to modulate the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3-bromo-5-fluorophenyl)-6-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde' involves the synthesis of the imidazo[1,2-a]pyridine ring system followed by the introduction of the aldehyde group and the bromo and fluoro substituents.", "Starting Materials": [ "2-aminopyridine", "2-fluorobenzaldehyde", "3-bromo-5-fluoroaniline", "acetic acid", "sodium acetate", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "sodium carbonate", "chloroform", "ethanol", "water" ], "Reaction": [ "Step 1: Diazotization of 2-aminopyridine with sodium nitrite and hydrochloric acid to form the diazonium salt.", "Step 2: Coupling of the diazonium salt with 2-fluorobenzaldehyde in the presence of sodium acetate and acetic acid to form the imidazo[1,2-a]pyridine ring system.", "Step 3: Bromination of the imidazo[1,2-a]pyridine ring system with bromine in chloroform to introduce the bromo substituent.", "Step 4: Fluorination of 3-bromo-5-fluoroaniline with sodium hydroxide and sodium carbonate to form 3-fluoro-5-bromoaniline.", "Step 5: Coupling of 3-fluoro-5-bromoaniline with the imidazo[1,2-a]pyridine ring system in the presence of acetic acid to form the final compound, 2-(3-bromo-5-fluorophenyl)-6-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde." ] } | |
CAS RN |
2768332-31-4 |
Product Name |
2-(3-bromo-5-fluorophenyl)-6-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde |
Molecular Formula |
C14H7BrF2N2O |
Molecular Weight |
337.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
